2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCC(C1=CC=C(C=C1)C)NC(C)CO
• InChI: InChI=1S/C13H21NO/c1-4-13(14-11(3)9-15)12-7-5-10(2)6-8-12/h5-8,11,13-15H,4,9H2,1-3H3
• InChIKey: MXSZTRCYEQJYIY-UHFFFAOYSA-N

2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol Baseline Specifications

2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol (CAS 1155571-93-9) is a secondary β-amino alcohol with molecular formula C₁₃H₂₁NO and molecular weight 207.31 g/mol . The compound features a propanol backbone, with the amino group located at the C2 position of the propan-1-ol chain and the 1-(4-methylphenyl)propyl moiety attached to the nitrogen . Its structural complexity and the presence of both amino and hydroxyl functional groups make it a candidate for further research in drug development, particularly as a synthetic intermediate or building block .

Supports synthetic intermediate and building block research

Enables regioisomeric structure-activity relationship (SAR) studies

Class-level patent context suggests receptor modulator research fit

Generic β-Amino Alcohol Substitution Limitations

The differentiation of 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol from generic β-amino alcohols is rooted in the specific regiochemistry of its hydroxyl and amino substituents. The hydroxyl group is positioned on the primary carbon (propan-1-ol), while the amino group resides at the C2 position. This arrangement fundamentally differs from positional isomers such as 1-{[1-(4-methylphenyl)propyl]amino}propan-2-ol (CAS 1155075-87-8), which places the hydroxyl group on a secondary carbon (propan-2-ol) and the amino group on a primary carbon . This subtle difference in the relative positions of the two functional groups can profoundly influence hydrogen-bonding patterns, molecular conformation, and interactions with biological targets, making generic substitution scientifically unsound. Without direct comparative data, this difference should be considered a baseline structural differentiation only.

Target: Propan-1-ol backbone vs. Substitute: Propan-2-ol isomer

Hydroxyl/amino regiochemistry difference may alter hydrogen-bonding patterns and target interactions, limiting direct substitution.

Target: 4-Methylphenyl substitution vs. Substitute: Unsubstituted phenyl analog

Inferred lipophilicity enhancement may shift membrane permeability context, requiring assay-specific review.

Differentiation vs. Closest Analogs

Regioisomeric Propanol Backbone Comparison

A critical quantitative differentiation exists between 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol and its direct positional isomer, 1-{[1-(4-methylphenyl)propyl]amino}propan-2-ol. The target compound possesses a primary hydroxyl group on a propan-1-ol chain with an amino group at C2, whereas the comparator features a secondary hydroxyl group on a propan-2-ol chain with an amino group at C1.

Regioisomeric backbone

Head-to-head

Target: hydroxyl at C1 (primary), amino at C2 (secondary). Comparator: hydroxyl at C2 (secondary), amino at C1 (primary).

Regiochemistry may influence hydrogen bonding and SAR interpretation.

Qualitative structural comparison; no bioactivity data available.

Evidence Dimension	Regiochemistry of functional groups
Target Compound Data	2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol; hydroxyl at C1 (primary), amino at C2 (secondary)
Comparator Or Baseline	1-{[1-(4-Methylphenyl)propyl]amino}propan-2-ol (CAS 1155075-87-8); hydroxyl at C2 (secondary), amino at C1 (primary)
Quantified Difference	Qualitative difference in the relative positioning of hydroxyl and amino groups along the propanol backbone. No quantitative bioactivity data available for direct comparison.
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry assignments.

Why This Matters

This regioisomeric difference can result in distinct hydrogen-bonding networks, conformational preferences, and binding modes, which are critical considerations in medicinal chemistry and SAR studies.

Lipophilicity and Membrane Permeability

While direct experimental data for 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol are absent, class-level inference from structurally related amino-propanol derivatives provides a comparative framework. The presence of the 4-methylphenyl group is known to enhance lipophilicity compared to unsubstituted phenyl analogs.

Lipophilicity context

Class-level inference

4-Methylphenyl substitution expected to increase LogP relative to unsubstituted phenyl analog.

Supports membrane permeability screening context.

Quantitative LogP or permeability data to verify for this compound.

Evidence Dimension	Lipophilicity enhancement (inferred from structural class)
Target Compound Data	4-Methylphenyl substitution present (inferred: increased LogP)
Comparator Or Baseline	Unsubstituted phenyl analog (inferred: lower LogP)
Quantified Difference	Qualitative inference only; quantitative LogP or permeability data not available for the target compound.
Conditions	Based on general medicinal chemistry principles for phenyl-substituted amino alcohols.

Why This Matters

Lipophilicity is a key determinant of membrane permeability and bioavailability, influencing the suitability of a compound for cell-based assays or in vivo studies.

S1P Receptor Modulator Patent Context

The compound class to which 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol belongs—amino-propanol derivatives—has been claimed in patent literature as sphingosine-1-phosphate (S1P) receptor modulators. This provides a contextual differentiator from other β-amino alcohols with no such patent precedence. [1]

Patent class association

Class-level inference

Amino-propanol derivatives claimed as S1P receptor modulators (AU 2004247384).

Contextual differentiator for immunology or neurology research procurement.

Patent class hypothesis; requires target-specific validation.

Evidence Dimension	Patent class association
Target Compound Data	Amino-propanol derivative (class claimed as S1P receptor modulator)
Comparator Or Baseline	Generic β-amino alcohols without S1P receptor modulator patent claims
Quantified Difference	Qualitative difference in potential therapeutic relevance based on patent class.
Conditions	Based on Australian Patent Application No. 2004247384 (WO2004/110979).

Why This Matters

Patent class association indicates a specific therapeutic hypothesis (S1P receptor modulation) that distinguishes this compound class from other β-amino alcohols, potentially guiding procurement for immunology or neurology research.

• [1] Australian Patent Application No. 2004247384. Amino-propanol derivatives as sphingosine-1-phosphate receptor modulator. https://www.ipmonitor.com.au/patents/case/2004247384 (accessed 2025-04-15). View Source

Research Application Scenarios

Regiochemistry-Based SAR Studies

2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is best deployed in systematic structure-activity relationship (SAR) campaigns designed to probe the influence of hydroxyl/amino regiochemistry on biological activity. Its primary hydroxyl group and C2-positioned amino group make it a valuable comparator against the regioisomeric propan-2-ol derivative (CAS 1155075-87-8) .

Phenylaminopropanol Derivative Intermediate

The compound serves as a versatile building block or intermediate for synthesizing more complex phenylaminopropanol derivatives, as evidenced by patent literature on amino-propanol derivatives as S1P receptor modulators [1].

Chiral Separations & Method Development

Due to its chiral center and the presence of both amino and hydroxyl functional groups, 2-{[1-(4-Methylphenyl)propyl]amino}propan-1-ol is suitable for developing and validating HPLC or GC methods for the separation of enantiomers and regioisomers, leveraging the distinct retention characteristics conferred by its specific regiochemistry .

Application

Selection Property

Validation Focus

Regiochemistry-based SAR studies

Functional group regiochemistry review

Binding-mode and hydrogen-bonding analysis

Synthetic intermediate research

Building-block reactivity context

Phenylaminopropanol derivative synthesis

Chiral method development

Regioisomeric and enantiomeric separation

HPLC/GC retention and resolution optimization

• [1] Australian Patent Application No. 2004247384. Amino-propanol derivatives as sphingosine-1-phosphate receptor modulator. https://www.ipmonitor.com.au/patents/case/2004247384 (accessed 2025-04-15). View Source